2-(4-bromophenyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione

• IUPAC Name: 2-(4-bromophenyl)benzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C18H10BrNO2/c19-12-7-9-13(10-8-12)20-17(21)14-5-1-3-11-4-2-6-15(16(11)14)18(20)22/h1-10H
• InChI Key: BOACMWREWMODMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)C4=CC=C(C=C4)Br
• Molecular Formula: C18H10BrNO2
• Molecular Weight: 352.2 g/mol

Description

2-(4-bromophenyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione is a synthetic compound that has been studied for its potential applications in scientific research. This compound is also known as BBIQ and has been found to have interesting properties that make it useful for a variety of research purposes. In

Mechanism of Action

The mechanism of action of BBIQ is not well understood. However, it is believed that BBIQ may act by inhibiting the activity of certain enzymes that are involved in cancer cell growth. In addition, BBIQ may also act by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BBIQ has been found to have several biochemical and physiological effects. In vitro studies have shown that BBIQ can inhibit the growth of cancer cells and induce apoptosis. In addition, BBIQ has also been found to have anti-inflammatory properties and can inhibit the production of certain cytokines that are involved in inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using BBIQ in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. In addition, BBIQ has been found to have low toxicity in vitro, which makes it a good candidate for further research. However, one of the limitations of using BBIQ in lab experiments is that its mechanism of action is not well understood, which makes it difficult to design experiments that can fully explore its potential applications.

Future Directions

There are several future directions for research on BBIQ. One area of research is in the development of BBIQ-based fluorescent probes for imaging cellular structures. Another area of research is in the development of BBIQ-based anti-cancer drugs. In addition, further studies are needed to fully understand the mechanism of action of BBIQ and to explore its potential applications in other areas of research, such as inflammation and neurodegenerative diseases.

Synthesis Methods

The synthesis of BBIQ is a multi-step process that involves the use of several reagents and solvents. The first step involves the reaction of 4-bromobenzaldehyde with 2-nitrobenzylamine to form the intermediate 2-(4-bromophenyl)-1-nitrobenzene. This intermediate is then reduced to 2-(4-bromophenyl)-1-aminobenzene using hydrogen gas and a palladium catalyst. The final step involves the reaction of 2-(4-bromophenyl)-1-aminobenzene with phthalic anhydride to form BBIQ.

Scientific Research Applications

BBIQ has been studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. BBIQ has been found to have anti-cancer properties and has been shown to inhibit the growth of cancer cells in vitro. In addition, BBIQ has also been studied for its potential use as a fluorescent probe for imaging cellular structures.